2-(4-benzyl-1-piperazinyl)-6-methyl-5-propyl-4(3H)-pyrimidinone

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-4-methyl-5-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C19H26N4O/c1-3-7-17-15(2)20-19(21-18(17)24)23-12-10-22(11-13-23)14-16-8-5-4-6-9-16/h4-6,8-9H,3,7,10-14H2,1-2H3,(H,20,21,24)
• InChI Key: ZNMUQVQDLOKEMS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(NC1=O)N2CCN(CC2)CC3=CC=CC=C3)C
• Molecular Formula: C19H26N4O
• DSSTOX Substance ID: DTXSID101151126
• Molecular Weight: 326.4 g/mol
• CAS No.: 886152-34-7

Description

2-(4-benzyl-1-piperazinyl)-6-methyl-5-propyl-4(3H)-pyrimidinone, commonly known as PNU-22394, is a pyrimidine derivative that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a wide range of pharmacological activities, including neuroprotection, anticonvulsant, and anti-inflammatory effects.

Mechanism of Action

The exact mechanism of action of PNU-22394 is not fully understood. However, it is believed to exert its neuroprotective effects through modulation of the N-methyl-D-aspartate (NMDA) receptor, which is involved in excitotoxicity and neuronal death in ischemic stroke. PNU-22394 has been shown to inhibit the activity of the NR2B subunit of the NMDA receptor, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
In addition to its neuroprotective effects, PNU-22394 has been found to exhibit anti-inflammatory and anticonvulsant effects. It has been shown to reduce the expression of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines in animal models of inflammation. PNU-22394 has also been shown to reduce seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using PNU-22394 in lab experiments is its well-established neuroprotective effects in animal models of stroke. This makes it a useful tool for studying the mechanisms of ischemic brain injury and developing potential therapies for stroke. However, one limitation of PNU-22394 is its relatively low solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on PNU-22394. One area of interest is the development of more water-soluble derivatives of PNU-22394 that can be more easily administered in experimental settings. Another area of interest is the investigation of PNU-22394's potential as a therapy for other neurological disorders, such as epilepsy and traumatic brain injury. Finally, further studies are needed to fully elucidate the mechanism of action of PNU-22394 and its potential as a therapeutic agent.

Synthesis Methods

PNU-22394 can be synthesized by a multi-step process involving the condensation of 2-cyano-6-methyl-4(3H)-pyrimidinone with 4-benzylpiperazine in the presence of a base, followed by reduction of the resulting intermediate with sodium borohydride. The final product can be obtained by purification using column chromatography.

Scientific Research Applications

PNU-22394 has been extensively studied for its neuroprotective effects, particularly in the context of ischemic stroke. It has been shown to reduce infarct size, improve neurological function, and decrease brain edema in animal models of stroke. PNU-22394 has also been investigated for its potential as an anticonvulsant and anti-inflammatory agent.